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Compound of Interest

Compound Name: Iron(lll) nitrate nonahydrate

Cat. No.: B148018

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper storage, handling, and troubleshooting of iron(lll)
nitrate nonahydrate [Fe(NO3)3-9H20].

Frequently Asked Questions (FAQS)

Q1: What is the proper way to store iron(lll) nitrate nonahydrate?

Al: Iron(lll) nitrate nonahydrate is a hygroscopic and deliquescent solid, meaning it readily
absorbs moisture from the air.[1][2] To ensure its stability, it should be stored in a tightly closed
container in a cool, dry, and well-ventilated place.[3][4] It is also recommended to store it under
an inert atmosphere.[1][5]

Q2: What are the signs of degradation or instability in iron(lll) nitrate nonahydrate?

A2: The pure compound consists of pale violet or off-white to pale purple moist crystals.[6][7]
Signs of degradation include a change in color to a brownish or rust color, and the presence of
clumps, which indicate moisture absorption.[8][9] The solid may also become a liquid at room
temperature if it absorbs enough moisture.

Q3: My iron(lll) nitrate nonahydrate has turned into a brownish liquid. Can I still use it?

A3: The brownish color indicates hydrolysis has occurred, where the iron(lll) ions react with
water to form iron hydroxide species.[10][11] For applications requiring high purity and precise
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concentrations of Fe3* ions, using the degraded product is not recommended as its
composition is no longer well-defined. For less sensitive applications, the material might still be
usable, but the results may not be reproducible.

Q4: Is iron(lll) nitrate nonahydrate light-sensitive?

A4: While the primary concern for storage is its hygroscopic nature, some sources suggest
protecting it from light to maintain its quality over long-term storage. However, this is not as
critical as moisture protection.

Q5: What is the shelf life of iron(lll) nitrate nonahydrate?

A5: The shelf life is described as fair to poor due to its deliquescent nature.[2] When stored
under optimal conditions (cool, dry, inert atmosphere), its shelf life can be maximized. However,
once the container is opened, it is best to use it within a reasonable timeframe and regularly
inspect for signs of degradation.

Troubleshooting Guides

Issue 1: The solid iron(lll) nitrate nonahydrate has
become clumped and discolored.

This issue is typically caused by improper storage and exposure to moisture. The following
flowchart can help you decide on the appropriate course of action.

Is the discoloration

Observe Clumped and/or
i severe (dark brown/orange)?

Discolored Solid

Is the material If only slightly discolored
completely liquefied? and clumped, assess purity.

o
you may attempt to dry it.
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Caption: Troubleshooting clumped or discolored iron(lll) nitrate nonahydrate.

Issue 2: An aqueous solution of iron(lll) nitrate is turbid
or has a precipitate.

Freshly prepared solutions of iron(lll) nitrate in water should be clear, though they may have a
yellowish-brown color due to hydrolysis.[8][10] Turbidity or precipitation indicates the formation

of insoluble iron hydroxides or oxides.

The precipitate is likely
iron hydroxide. The solution may
not be suitable for use.

Was a small amount of

Observe Turbid or /as the solution prepare: Yes o
nitric acid added during preparation?

Precipitated Solution

Add a few drops of dilute
nitric acid to acidify the solution.

Click to download full resolution via product page

Caption: Troubleshooting turbid iron(lll) nitrate solutions.

Quantitative Data Summary
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Property Value Reference(s)
Appearance Pale violet crystals [6]

Molar Mass 403.997 g/mol [12]

Melting Point 47.2 °C (117.0 °F; 320.3 K) [6]

Boiling Point 125°7°C (257 °F: 398 K) [6]

(decomposes)

Density 1.68 g/cm3 [13]

Solubility in Water 82.5 g/100 mL at 20°C [12]
Decomposition Temperature > 100 °C (> 212 °F) [13]

Experimental Protocols

Protocol 1: Preparation of a Standard Iron(lll) Nitrate

Solution

This protocol describes the preparation of a standard solution of iron(lll) nitrate, taking into

account its hygroscopic nature and the need to prevent hydrolysis.

Materials:

« Iron(lll) nitrate nonahydrate (ACS reagent grade or higher)

» Deionized water

o Concentrated nitric acid (HNOs)
¢ Volumetric flask (e.g., 100 mL)
» Beaker

e Glass funnel

e Wash bottle
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e Analytical balance
Procedure:

e Weighing: Due to the hygroscopic nature of the salt, weigh it as quickly as possible. Tare a
clean, dry beaker on the analytical balance. Add the desired amount of iron(lll) nitrate
nonahydrate to the beaker and record the mass.

e Dissolving: Add a small amount of deionized water to the beaker to dissolve the solid.

 Acidification: To prevent hydrolysis and the formation of iron hydroxide precipitates, add a
small amount of concentrated nitric acid to the dissolved salt. A common practice is to add
enough acid to make the final solution approximately 0.1 M in HNOs.[14]

o Transfer: Carefully transfer the solution into the volumetric flask using a funnel. Rinse the
beaker and funnel with deionized water several times, adding the rinsings to the volumetric
flask to ensure all the iron salt is transferred.

e Dilution: Add deionized water to the volumetric flask until the bottom of the meniscus reaches
the calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Purity Assessment by Complexometric
Titration

This method can be used to determine the purity of iron(lll) nitrate nonahydrate by titrating
the iron(lll) ions with a standardized EDTA solution.[15][16]

Materials:

Iron(lll) nitrate nonahydrate sample

Standardized EDTA (ethylenediaminetetraacetic acid) solution (e.g., 0.1 M)

Sulfosalicylic acid indicator

Buffer solution (pH 2-3, e.g., using HCl and NaOH)
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e Burette

e Erlenmeyer flask

e Analytical balance

Procedure:

o Sample Preparation: Accurately weigh a sample of the iron(lll) nitrate nonahydrate and
dissolve it in a known volume of deionized water in an Erlenmeyer flask.

e pH Adjustment: Adjust the pH of the solution to 2-3 using the buffer solution.

« Indicator Addition: Add a few drops of the sulfosalicylic acid indicator to the solution. The
solution should turn a reddish-brown color.

« Titration: Titrate the solution with the standardized EDTA solution. The endpoint is reached
when the color of the solution changes from reddish-brown to a clear yellow.

o Calculation: Calculate the purity of the iron(lll) nitrate nonahydrate based on the volume of
EDTA solution used, its concentration, and the initial mass of the sample.

Disclaimer: Always consult the Safety Data Sheet (SDS) for iron(lll) nitrate nonahydrate
before handling and performing any experiments.[1][5][13] Wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] Handle the
chemical in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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